Cas no 7544-57-2 (Benzenamine, 3,5-bis(1-methylethyl)-)

• Product Name: Benzenamine, 3,5-bis(1-methylethyl)-
• CAS No: 7544-57-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD20694295
• CID: 4172870
• PubChem ID: 13097653
• Update Time: 2025-06-22

Benzenamine, 3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-bis(1-methylethyl)-
• 3,5-di(propan-2-yl)aniline
• 7544-57-2
• HGOAOVKVNRTSSQ-UHFFFAOYSA-N
• SCHEMBL2377994
• DB-165122
• SY293372
• 3,5-bis(propan-2-yl)aniline
• 964-449-2
• 3,5-diisopropylaniline
• MFCD20694295

• MDL： MFCD20694295
• Inchi： 1S/C12H19N/c1-8(2)10-5-11(9(3)4)7-12(13)6-10/h5-9H,13H2,1-4H3
• InChI Key： HGOAOVKVNRTSSQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(C)C)=CC(C(C)C)=C1

Computed Properties

• Exact Mass: 177.151749610Da
• Monoisotopic Mass: 177.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 3,5-bis(1-methylethyl)-

Benzenamine, 3,5-bis(1-methylethyl)- (CAS No. 7544-57-2): An Overview of Its Properties and Applications

Benzenamine, 3,5-bis(1-methylethyl)- (CAS No. 7544-57-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3,5-diisopropylaniline, is characterized by its unique molecular structure and a wide range of applications in both academic and industrial settings.

The chemical structure of Benzenamine, 3,5-bis(1-methylethyl)- consists of a benzene ring substituted with two isopropyl groups at the 3 and 5 positions and an amino group at the para position. This arrangement imparts specific physical and chemical properties that make it valuable in various synthetic processes and as a precursor for more complex molecules.

In terms of physical properties, Benzenamine, 3,5-bis(1-methylethyl)- is a colorless to pale yellow liquid with a characteristic amine odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and chloroform. The compound has a melting point of approximately -20°C and a boiling point around 240°C under standard atmospheric conditions.

The chemical reactivity of Benzenamine, 3,5-bis(1-methylethyl)- is notable due to the presence of the amino group and the electron-donating isopropyl substituents. These features make it an excellent nucleophile and a strong base in various organic reactions. It can participate in electrophilic aromatic substitution reactions, nucleophilic substitution reactions, and condensation reactions with aldehydes and ketones to form Schiff bases.

In the realm of pharmaceutical research, Benzenamine, 3,5-bis(1-methylethyl)- has been explored for its potential as an intermediate in the synthesis of drugs. Recent studies have highlighted its use in the development of novel analgesics and anti-inflammatory agents. For instance, researchers at the University of California have synthesized a series of derivatives from Benzenamine, 3,5-bis(1-methylethyl)- that exhibit potent anti-inflammatory properties without significant side effects.

Beyond pharmaceutical applications, Benzenamine, 3,5-bis(1-methylethyl)- finds utility in the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it a valuable component in the production of colorants for textiles and plastics. Additionally, it has been used as a ligand in coordination chemistry to create metal complexes with unique electronic and optical properties.

In the field of materials science, Benzenamine, 3,5-bis(1-methylethyl)- has shown promise as a precursor for advanced materials. Researchers at the Massachusetts Institute of Technology have utilized this compound to synthesize polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in aerospace engineering and electronics manufacturing.

The environmental impact of Benzenamine, 3,5-bis(1-methylethyl)- is an important consideration for its industrial use. Studies have shown that it biodegrades relatively quickly under aerobic conditions but may persist longer in anaerobic environments. Efforts are ongoing to develop more sustainable synthesis methods that minimize environmental footprint while maintaining high yields.

In conclusion, Benzenamine, 3,5-bis(1-methylethyl)- (CAS No. 7544-57-2) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, materials science, and environmental science. Its unique molecular structure and reactivity make it an essential building block for numerous synthetic processes and products. As research continues to advance our understanding of its properties and potential uses, it is likely that new applications will emerge in the coming years.